12-Azido-dodecanoyl-OSu

• IUPAC Name: (2,5-dioxopyrrolidin-1-yl) 12-azidododecanoate
• InChI: InChI=1S/C16H26N4O4/c17-19-18-13-9-7-5-3-1-2-4-6-8-10-16(23)24-20-14(21)11-12-15(20)22/h1-13H2
• InChI Key: BIBMATIFFFRTDK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)OC(=O)CCCCCCCCCCCN=[N+]=[N-]
• Molecular Formula: C16H26N4O4
• Molecular Weight: 338.40 g/mol
• CAS No.: 2489524-00-5

Description

12-Azido-dodecanoyl-OSu is a click chemistry reagent containing an azide group. It is used as a hydrophobic bioconjugation linker that can be further modified at the azido-position using Staudinger ligation or Click-chemistry.

Synthesis Analysis

The synthesis of this compound involves a reaction between a FLAG-tagged peptide and azido-dodecanoyl-CoA, an analog of myristoyl-CoA. The resulting azido-dodecanoyl-peptide-FLAG can be coupled to phosphine-biotin by Staudinger ligation.

Molecular Structure Analysis

The molecular structure of this compound is represented by the formula C16H26N4O4. It has a molecular weight of 338.40 g/mol.

Chemical Reactions Analysis

The chemical reactions involving this compound are primarily related to its role as a hydrophobic bioconjugation linker. It can be further modified at the azido-position using Staudinger ligation or Click-chemistry.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 338.40 g/mol and a formula of C16H26N4O4. More detailed physical and chemical properties are not available in the search results.

Relevant Papers One relevant paper found discusses a new, robust, and nonradioactive approach for exploring N-myristoylation. The paper describes a method for measuring NMT activity using this compound.

Mechanism of Action

Target of Action

12-Azido-dodecanoyl-OSu is a click chemistry reagent . It contains an azide group, which is a functional group that is often used in click chemistry reactions .

Mode of Action

This compound can be used as a hydrophobic bioconjugation linker . This means that it can be used to connect two molecules together in a way that is stable under biological conditions . The azide group in this compound can react with a variety of functional groups, such as alkynes or phosphines, to form a stable covalent bond .

Biochemical Pathways

Instead, it is used to modify other molecules, which can then interact with biochemical pathways .

Pharmacokinetics

The pharmacokinetics of this compound are not well-studied. As a small molecule, it is likely to be absorbed and distributed throughout the body. The exact adme (absorption, distribution, metabolism, and excretion) properties would depend on the specific conditions of use .

Result of Action

The result of the action of this compound is the formation of a stable covalent bond between two molecules . This can be used to attach a variety of functional groups or labels to a target molecule .

Action Environment

The action of this compound is influenced by the conditions of the reaction, including the pH, temperature, and the presence of a suitable catalyst . The stability of the resulting bond is also influenced by the environment, with the bond being stable under a wide range of biological conditions .